![molecular formula C17H20N2OS B7457394 N-[2-(2-methylphenyl)ethyl]-6,7-dihydro-4H-thieno[3,2-c]pyridine-5-carboxamide](/img/structure/B7457394.png)
N-[2-(2-methylphenyl)ethyl]-6,7-dihydro-4H-thieno[3,2-c]pyridine-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(2-methylphenyl)ethyl]-6,7-dihydro-4H-thieno[3,2-c]pyridine-5-carboxamide, also known as THIP, is a compound that has been extensively studied for its potential therapeutic applications. THIP belongs to the class of compounds known as GABAergic agents, which interact with the gamma-aminobutyric acid (GABA) neurotransmitter system in the brain.
Mechanism of Action
N-[2-(2-methylphenyl)ethyl]-6,7-dihydro-4H-thieno[3,2-c]pyridine-5-carboxamide acts as a positive allosteric modulator of GABA(A) receptors, which are ionotropic receptors that mediate the inhibitory effects of GABA in the brain. This compound binds to a specific site on the GABA(A) receptor, which enhances the effects of GABA on the receptor. This results in an increase in chloride ion influx into the neuron, leading to hyperpolarization and inhibition of neuronal activity.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase the activity of GABAergic neurons in the brain, leading to anxiolytic, sedative, and anticonvulsant effects. This compound has also been shown to increase slow wave sleep and decrease REM sleep in animal models. In addition, this compound has been shown to have neuroprotective effects in animal models of stroke and traumatic brain injury.
Advantages and Limitations for Lab Experiments
N-[2-(2-methylphenyl)ethyl]-6,7-dihydro-4H-thieno[3,2-c]pyridine-5-carboxamide has a number of advantages for use in lab experiments. It is a well-studied compound with a known mechanism of action, making it a useful tool for studying the GABAergic system. This compound is also relatively easy to synthesize and is readily available from commercial sources. However, this compound does have some limitations for use in lab experiments. It has a relatively short half-life, which can make it difficult to achieve consistent effects in animal models. In addition, this compound has a narrow therapeutic window, which can make it difficult to achieve therapeutic effects without causing side effects.
Future Directions
There are a number of future directions for research on N-[2-(2-methylphenyl)ethyl]-6,7-dihydro-4H-thieno[3,2-c]pyridine-5-carboxamide. One area of interest is the development of novel this compound analogs with improved pharmacokinetic and pharmacodynamic properties. Another area of interest is the use of this compound in combination with other drugs for the treatment of neurological disorders. Finally, there is interest in the use of this compound as a tool for studying the GABAergic system in more detail, including the development of new imaging techniques and the use of this compound in electrophysiological studies.
Synthesis Methods
N-[2-(2-methylphenyl)ethyl]-6,7-dihydro-4H-thieno[3,2-c]pyridine-5-carboxamide can be synthesized using a variety of methods, including the reaction of 2-methylphenethylamine with thioacetic acid followed by cyclization with acetic anhydride. Another method involves the reaction of 2-methylphenethylamine with 2-thiophenecarboxaldehyde followed by reduction with sodium borohydride. The synthesis of this compound is a complex process and requires careful attention to detail to ensure the purity and efficacy of the final product.
Scientific Research Applications
N-[2-(2-methylphenyl)ethyl]-6,7-dihydro-4H-thieno[3,2-c]pyridine-5-carboxamide has been extensively studied for its potential therapeutic applications. It has been shown to have anxiolytic, sedative, and anticonvulsant effects in animal models. This compound has also been studied for its potential use in the treatment of alcohol withdrawal syndrome and sleep disorders. In addition, this compound has been shown to have neuroprotective effects in animal models of stroke and traumatic brain injury.
properties
IUPAC Name |
N-[2-(2-methylphenyl)ethyl]-6,7-dihydro-4H-thieno[3,2-c]pyridine-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2OS/c1-13-4-2-3-5-14(13)6-9-18-17(20)19-10-7-16-15(12-19)8-11-21-16/h2-5,8,11H,6-7,9-10,12H2,1H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BPMJHCDDLFAQKT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CCNC(=O)N2CCC3=C(C2)C=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.